1-(Furan-3-yl)propan-2-amine
Overview
Description
“1-(Furan-3-yl)propan-2-amine” is a chemical compound with the molecular formula C7H11NO . It is used for research purposes .
Synthesis Analysis
The synthesis of “this compound” and similar compounds often involves the use of transaminases, which offer an environmentally and economically attractive method for the direct synthesis of pharmaceutically relevant disubstituted 1-phenylpropan-2-amine derivatives starting from prochiral ketones .Molecular Structure Analysis
The molecular structure of “this compound” consists of a furan ring attached to a propan-2-amine group . The furan ring is a five-membered aromatic ring with four carbon atoms and one oxygen atom .Scientific Research Applications
Novel Routes to Heterocyclic Compounds
Furfurylamine derivatives are key intermediates in the synthesis of heterocyclic compounds, such as pyrroles and furans, which are crucial in pharmaceuticals and materials science. For example, furfurylamine reacts under palladium catalysis to yield 1,2,4-trisubstituted pyrroles, demonstrating a novel route to these compounds (Friedrich, Wächtler, & Meijere, 2002). Another study highlights the use of furfurylamine in the synthesis of linear polyurethane with pendant furan groups, showcasing its role in creating healable polymeric materials through Diels–Alder reactions (Du et al., 2014).
Advanced Material Synthesis
In material science, furfurylamine is employed as a monomer or functional group to synthesize advanced materials. For instance, enzymatically polymerized furanic-aliphatic polyamides using furan-2,5-dicarboxylic acid and furfurylamine analogs present sustainable alternatives to polyphthalamides, indicating their application in high-performance materials (Jiang et al., 2015). Furthermore, the catalytic conversion of furfural to furan-derived amines using ruthenium-based catalysts highlights the efficient and sustainable production of these intermediates for various applications (Jiang et al., 2020).
Therapeutic Applications and Drug Development
The synthesis and cytotoxic activity evaluation of furan-2-yl derivatives indicate their potential in developing new therapeutic agents. For example, certain furan-2-yl compounds have shown significant cytotoxicity against cancer cells, suggesting their use in anticancer drug development (Ignatovich et al., 2014). Additionally, the synthesis of fluorescent probes based on furan-2-yl amines for biodistribution studies in Chagas disease treatment underscores the application in tracking and evaluating new anti-parasitic agents (Rodríguez et al., 2017).
Future Directions
Mechanism of Action
Target of Action
Furan derivatives have been known to exhibit a wide range of advantageous biological and pharmacological characteristics . Therefore, it can be inferred that 1-(Furan-3-yl)propan-2-amine may interact with various biological targets, depending on its specific structure and functional groups.
Mode of Action
Furan-containing compounds are known to interact with their targets in various ways, leading to different biological effects . The exact interaction of this compound with its targets would depend on the specific chemical structure of the compound and the nature of the target.
Biochemical Pathways
Furan derivatives are known to exhibit a wide range of biological activities, suggesting that they may affect multiple biochemical pathways . The specific pathways affected by this compound would depend on its specific targets and mode of action.
Pharmacokinetics
These properties play a crucial role in determining the bioavailability of the compound
Result of Action
Furan derivatives are known to exhibit a wide range of biological activities, suggesting that they may have various molecular and cellular effects . The specific effects of this compound would depend on its specific targets and mode of action.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and the presence of other substances can affect the compound’s stability and its interactions with its targets
Biochemical Analysis
Biochemical Properties
These interactions can influence biochemical reactions in significant ways .
Cellular Effects
Furan derivatives have been shown to influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Furan derivatives can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Metabolic Pathways
Furan derivatives can be involved in various metabolic pathways, interacting with enzymes or cofactors, and can also influence metabolic flux or metabolite levels .
properties
IUPAC Name |
1-(furan-3-yl)propan-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H11NO/c1-6(8)4-7-2-3-9-5-7/h2-3,5-6H,4,8H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLXMPVWLDQPMCC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=COC=C1)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H11NO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
125.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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